Cas no 1261985-87-8 ([1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl-
• CAS No: 1261985-87-8
• MF: C₁₅H₁₃ClO₂
• MW: 260.715523481369
• MDL: MFCD18319377
• CID: 2767673
• Update Time: 2025-06-12

[1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl-

• MDL： MFCD18319377
• Inchi： 1S/C15H13ClO2/c1-9-5-10(2)7-11(6-9)14-8-12(16)3-4-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： NEUHYCCDPLPAIB-UHFFFAOYSA-N
• SMILES： C1(C2=CC(C)=CC(C)=C2)=CC(Cl)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 260.06
• Monoisotopic Mass: 260.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl-

Introduction to [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl- (CAS No. 1261985-87-8)

The compound [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl-, identified by the CAS number 1261985-87-8, is a specialized organic molecule with significant potential in the field of pharmaceutical and chemical research. This compound belongs to the biphenyl derivative family, characterized by its unique structural and functional properties. The presence of chloro and methyl substituents on the biphenyl core enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in biphenyl derivatives due to their diverse applications in medicinal chemistry. The structural motif of biphenyl provides a stable aromatic backbone that can be modified to achieve specific biological activities. Specifically, the chloro and methyl groups in [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl- contribute to its ability to interact with biological targets, making it a promising candidate for drug development.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop novel pharmacophores that exhibit potent activity against various diseases. For instance, studies have shown that biphenyl derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in drug action.

The pharmaceutical industry has been particularly interested in compounds that can inhibit key enzymes involved in metabolic pathways. [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl- has been investigated for its potential as an inhibitor of cytochrome P450 enzymes, which play a crucial role in drug metabolism. By targeting these enzymes, researchers aim to develop drugs with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have also facilitated the design of more effective derivatives of this compound. Molecular modeling techniques allow scientists to predict how modifications to the structure will affect its biological activity. This approach has led to the identification of new analogs with enhanced properties, further expanding the therapeutic potential of biphenyl derivatives.

In addition to its pharmaceutical applications, [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl- has shown promise in materials science. Its unique electronic properties make it a suitable candidate for use in organic semiconductors and other advanced materials. These applications highlight the versatility of this compound and its importance beyond traditional medicinal chemistry.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired biphenyl core. These techniques ensure that the final product meets the stringent requirements for use in research and development.

Evaluation of the compound's pharmacological properties has revealed several interesting findings. In vitro studies have demonstrated its ability to interact with specific biological targets, suggesting potential therapeutic applications. For example, it has been shown to exhibit anti-inflammatory effects by modulating signaling pathways associated with inflammation. Such findings underscore the importance of continued research into biphenyl derivatives.

The safety profile of [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl- is another critical consideration. Extensive toxicological studies are necessary to assess its potential risks before it can be used in clinical settings. These studies help ensure that any therapeutic applications are safe and effective for patients.

In conclusion, [1,1'-Biphenyl]-2-carboxylic acid, 5-chloro-3',5'-dimethyl- (CAS No. 1261985-87-8) is a versatile compound with significant potential in pharmaceutical and materials science research. Its unique structural features and biological activities make it a valuable tool for developing new drugs and advanced materials. Continued investigation into this compound will likely yield further insights into its therapeutic applications and industrial uses.